Cas no 5745-54-0 (2H,6H,12H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one,3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl- (9CI))

• Product name: 2H,6H,12H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one,3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl- (9CI)
• CAS No: 5745-54-0
• MF: C₂₅H₂₄O₅
• MW: 404.45506
• CID: 382450
• PubChem ID: 1069873

2H,6H,12H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one,3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2H,6H,12H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one,3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl- (9CI)
• 2H,6H,12H-benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one, 3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl-
• ISO-OSAJIN
• ISOOSAJIN(RG)
• ISOPINOCAMPHEOL, (-)-(AS)
• CCG-214401
• DTXSID201346495
• CHEMBL1410068
• KBio2_005813
• SpecPlus_000948
• EX-A4871
• Spectrum_000197
• HMS2271B14
• KBio2_000677
• AKOS003601438
• Oprea1_247148
• 5-(4-hydroxyphenyl)-10,10,16,16-tetramethyl-3,9,15-trioxatetracyclo[12.4.0.02,7.08,13]octadeca-1,4,7,13,17-pentaen-6-one
• KBio2_003245
• SCHEMBL18890421
• 7-(4-hydroxyphenyl)-2,2,10,10-tetramethyl-11,12-dihydro-2H-dipyrano[2,3-f:2',3'-h]chromen-8(10H)-one
• KBio1_001988
• DivK1c_007044
• SR-01000739283-2
• KBioSS_000677
• 5745-54-0
• 2H,6H,12H-Benzo[1,2-b:3,4-b':5,6-b'']tripyran-12-one,3,4-dihydro-11-(4-hydroxyphenyl)-2,2,6,6-tetramethyl-(9ci)
• MLS001049119
• SMR000386949
• Isoosajin
• SR-01000739283
• Oprea1_497078

• Inchi： InChI=1S/C25H24O5/c1-24(2)11-9-16-21(29-24)17-10-12-25(3,4)30-23(17)19-20(27)18(13-28-22(16)19)14-5-7-15(26)8-6-14/h5-9,11,13,26H,10,12H2,1-4H3
• InChI Key： FMCWKGDGAHVFMC-UHFFFAOYSA-N
• SMILES： CC1(CCC2=C3C(=C4C(=C2O1)C(=O)C(=CO4)C5=CC=C(C=C5)O)C=CC(O3)(C)C)C

Computed Properties

• Exact Mass: 404.16242
• Monoisotopic Mass: 404.16237386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 1
• Complexity: 758
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65Ų
• XLogP3: 4.7

Experimental Properties

• Density: 1.249
• Melting Point: 285℃
• Boiling Point: 608°Cat760mmHg
• Flash Point: 210.7°C
• Refractive Index: 1.608
• PSA: 64.99
• LogP: 5.45340